2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid

• IUPAC Name: 2-[cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid
• InChI: InChI=1S/C12H12F3NO4S/c13-8-3-4-9(12(15)11(8)14)21(19,20)16(6-10(17)18)5-7-1-2-7/h3-4,7H,1-2,5-6H2,(H,17,18)
• InChI Key: HETFVUNMOZZALP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(CC(=O)O)S(=O)(=O)C2=C(C(=C(C=C2)F)F)F
• Molecular Formula: C12H12F3NO4S
• Molecular Weight: 323.29 g/mol

Description

2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid (CTA) is a chemical compound that has been widely studied for its potential use in scientific research applications. CTA is a derivative of the nonsteroidal anti-inflammatory drug (NSAID) diclofenac, and it exhibits similar properties to other NSAIDs, including analgesic and anti-inflammatory effects. However, CTA has been shown to have unique biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid is not fully understood, but it is thought to involve inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid has been shown to selectively inhibit COX-2, which is upregulated in inflamed tissues and is responsible for the production of prostaglandins that contribute to inflammation and pain. Additionally, 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid may modulate the activity of immune cells, including T cells and macrophages, which play a role in both inflammation and cancer.
Biochemical and Physiological Effects
2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid has been shown to have a number of biochemical and physiological effects in animal models and in vitro studies. In addition to its anti-inflammatory and anticancer effects, 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid has been shown to have analgesic effects in animal models of pain. Additionally, 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid has been shown to modulate the activity of immune cells, including T cells and macrophages, which may have implications for the treatment of autoimmune diseases and cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid in scientific research is that it has been shown to have potent and selective anti-inflammatory effects, which may make it a useful tool for studying the role of inflammation in disease. Additionally, 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid has been shown to have anticancer effects, which may make it a useful tool for studying cancer biology and developing new cancer treatments. However, one limitation of using 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid in lab experiments is that it is a relatively new compound, and its full range of effects and potential side effects are not yet fully understood.

Future Directions

There are a number of potential future directions for research on 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid. One area of interest is the development of 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid analogs with improved potency and selectivity for COX-2 inhibition. Additionally, further studies are needed to fully understand the mechanism of action of 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid and its effects on immune function. Finally, studies are needed to determine the safety and efficacy of 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid in human clinical trials, which may ultimately lead to the development of new treatments for inflammatory diseases and cancer.

Synthesis Methods

2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid can be synthesized through a multistep process that involves the reaction of diclofenac with various reagents. One common synthesis method involves the reaction of diclofenac with cyclopropylmethylamine and trifluoromethanesulfonic acid to form the intermediate compound cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamide. This intermediate is then treated with chloroacetic acid and sodium hydroxide to form 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid.

Scientific Research Applications

2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid has been studied for its potential use in a variety of scientific research applications, including as an anti-inflammatory agent, a cancer treatment, and a modulator of immune function. In particular, 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid has been shown to have potent anti-inflammatory effects in animal models of inflammation, and it may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, 2-[Cyclopropylmethyl-(2,3,4-trifluorophenyl)sulfonylamino]acetic acid has been shown to inhibit the growth of cancer cells in vitro, and it may have potential as a cancer treatment.